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Compound of Interest

Compound Name: C.I. Acid brown 120

Cat. No.: B12385025 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral characteristics of C.I.
Acid Brown 120, a multi-azo acid dye. Due to the limited availability of specific quantitative

spectral data in the public domain for this particular dye, this document outlines the general

properties of similar acid dyes and provides detailed experimental protocols for determining its

specific spectral characteristics.

Core Properties of C.I. Acid Brown 120
C.I. Acid Brown 120 is a water-soluble anionic dye belonging to the multi-azo class. Its

fundamental properties are summarized in the table below.
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Property Value

C.I. Name Acid Brown 120

C.I. Number 35020

CAS Number 6428-26-8

Molecular Formula C₃₀H₂₃N₁₂Na₃O₉S₃

Molecular Weight 860.75 g/mol [1]

Chemical Class Multi-azo dye

Physical Description A red-light brown powder.

Solubility
Soluble in water, forming a yellow-light brown

solution[1].

Qualitative Spectral Behavior:

In a neutral aqueous solution, C.I. Acid Brown 120 appears as a yellow-light brown

solution[1].

In the presence of strong sulfuric acid, the solution turns dark brown[1].

Upon the addition of a thick sodium hydroxide solution, the color changes to orange-

brown[1].

These color changes indicate that the absorption spectrum of C.I. Acid Brown 120 is sensitive

to pH, a common characteristic of acid dyes containing ionizable groups.

General Spectral Characteristics of Azo Dyes
Azo dyes, including C.I. Acid Brown 120, are characterized by the presence of one or more

azo groups (-N=N-) connecting aromatic rings. Their spectral properties are defined by

electronic transitions within the molecule.

UV Region: Weaker absorption bands are typically observed in the ultraviolet region, which

are attributed to π → π* electronic transitions within the aromatic rings[2].
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Visible Region: More intense and broader absorption bands are found in the visible range.

These are due to π → π* transitions involving the entire conjugated system, including the

azo group and any auxochromic (color-enhancing) and chromophoric (color-bearing) groups

attached to the aromatic rings[2]. The position and intensity of these bands determine the

color of the dye. For brown dyes, this typically means broad absorption across a significant

portion of the visible spectrum.

Experimental Protocol for Spectral Characterization
To determine the specific spectral characteristics of C.I. Acid Brown 120, the following

experimental protocol for UV-Visible absorption spectroscopy can be employed.

Objective: To determine the wavelength of maximum absorbance (λmax) and the molar

absorptivity (ε) of C.I. Acid Brown 120 in an appropriate solvent system.

Materials and Equipment:

C.I. Acid Brown 120 powder

Analytical balance

Volumetric flasks (e.g., 100 mL, 50 mL, 25 mL, 10 mL)

Pipettes

Cuvettes (quartz or glass, with a 1 cm path length)

Dual-beam UV-Visible spectrophotometer

pH meter

Buffer solutions (e.g., acidic buffer)

Distilled or deionized water

Procedure:

Preparation of a Stock Solution:
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Accurately weigh a precise amount of C.I. Acid Brown 120 powder (e.g., 10 mg).

Dissolve the powder in a suitable solvent. Given that it is an acid dye, an acidic buffer

solution is recommended to ensure a consistent ionic state[3]. The choice of buffer should

be one that does not absorb in the spectral region of interest.

Quantitatively transfer the solution to a 100 mL volumetric flask and dilute to the mark with

the same solvent to create a stock solution of known concentration.

Preparation of Standard Dilutions:

Perform a series of dilutions from the stock solution to prepare a set of standards with

decreasing concentrations. This is crucial for generating a calibration curve to verify

adherence to the Beer-Lambert Law.

Spectrophotometer Setup and Calibration:

Turn on the spectrophotometer and allow the lamps to warm up as per the manufacturer's

instructions.

Set the wavelength range for scanning (e.g., 200-800 nm).

Calibrate the instrument by using a cuvette filled with the solvent blank (the same acidic

buffer used to prepare the dye solutions).

Measurement of Absorption Spectra:

Starting with the most dilute solution, fill a clean cuvette with the sample.

Place the cuvette in the sample holder of the spectrophotometer.

Record the absorption spectrum.

Identify the wavelength of maximum absorbance (λmax).

Repeat the measurement for all the standard solutions at the determined λmax.

Data Analysis:
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Plot a graph of absorbance at λmax versus the concentration of the standard solutions.

If the plot is linear and passes through the origin, it confirms that the Beer-Lambert Law is

obeyed within this concentration range.

The molar absorptivity (ε) can be calculated from the slope of the calibration curve using

the Beer-Lambert Law equation: A = εbc, where A is the absorbance, b is the path length

of the cuvette (typically 1 cm), and c is the molar concentration.

Visualization of Experimental Workflow
The logical flow of the experimental protocol for determining the spectral characteristics of C.I.
Acid Brown 120 can be visualized as follows:
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Workflow for Spectral Characterization.
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This in-depth guide provides a framework for understanding and determining the spectral

characteristics of C.I. Acid Brown 120. While specific quantitative data is not readily available,

the provided protocols and general principles for azo dyes offer a solid foundation for

researchers and scientists to conduct their own analyses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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